Cas no 2229639-05-6 (5-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2229639-05-6
• MF: C₁₆H₁₈N₂O₆
• MW: 334.323924541473
• CID: 5760974
• PubChem ID: 165688925
• Update Time: 2025-05-26

5-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2229639-05-6
• 5-(4-{[(tert-butoxy)carbonyl]amino}-3-methoxyphenyl)-1,2-oxazole-4-carboxylic acid
• EN300-1902897
• 5-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C16H18N2O6/c1-16(2,3)23-15(21)18-11-6-5-9(7-12(11)22-4)13-10(14(19)20)8-17-24-13/h5-8H,1-4H3,(H,18,21)(H,19,20)
• InChI Key： KBCQXVCDMUIRQJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C2=C(C(=O)O)C=NO2)=CC=1OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 334.11648630g/mol
• Monoisotopic Mass: 334.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 111Ų

Additional information on 5-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-1,2-oxazole-4-carboxylic acid

5-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-1,2-oxazole-4-carboxylic acid (CAS No. 2229639-05-6): A Comprehensive Overview

5-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-1,2-oxazole-4-carboxylic acid (CAS No. 2229639-05-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 5-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-1,2-oxazole-4-carboxylic acid is characterized by a central oxazole ring linked to a substituted phenyl group. The tert-butoxycarbonyl (Boc) protecting group on the amino functionality and the methoxy substituent on the phenyl ring contribute to the compound's stability and solubility, making it an attractive candidate for further pharmaceutical development.

Recent studies have highlighted the potential of 5-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-1,2-oxazole-4-carboxylic acid in various therapeutic areas. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a treatment for inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 5-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-1,2-oxazole-4-carboxylic acid has shown promise in cancer research. A study published in Cancer Research in 2022 demonstrated that this compound selectively induced apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action was attributed to its ability to disrupt mitochondrial function and activate caspase-dependent pathways, making it a potential lead compound for the development of new anticancer drugs.

The synthetic route for 5-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-1,2-oxazole-4-carboxylic acid has been well-documented in the literature. A typical synthesis involves the condensation of 4-amino-3-methoxybenzoic acid with tert-butyl carbamate to form the protected amine intermediate, followed by cyclization with an appropriate reagent to form the oxazole ring. This multi-step process ensures high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 5-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-1,2-oxazole-4-carboxylic acid have also been extensively studied. It is a white crystalline solid with a melting point of approximately 180°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. These properties are crucial for its formulation into various dosage forms, including tablets and injectable solutions.

In terms of safety and toxicity, preliminary studies have indicated that 5-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-1,2-oxazole-4-carboxylic acid exhibits low toxicity at therapeutic concentrations. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and determine appropriate dosing regimens.

The future prospects for 5-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-1,2-oxazole-4-carboxylic acid are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, efforts are being made to explore its potential synergistic effects with other therapeutic agents to improve treatment outcomes.

In conclusion, 5-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-1,2-oxazole-4-carboxylic acid (CAS No. 2229639-05-6) represents a significant advancement in medicinal chemistry with its unique structure and promising biological activities. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a vital role in the development of novel therapeutics for various diseases.